Ethyl 4-pentenoate
Ethyl 4-pentenoate
Ethyl 4-pentenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 4-pentenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 4-pentenoate has been primarily detected in urine. Within the cell, ethyl 4-pentenoate is primarily located in the cytoplasm. Ethyl 4-pentenoate has a caramel, fruity, and green taste.
Brand Name:
Vulcanchem
CAS No.:
1968-40-7
VCID:
VC21198863
InChI:
InChI=1S/C7H12O2/c1-3-5-6-7(8)9-4-2/h3H,1,4-6H2,2H3
SMILES:
CCOC(=O)CCC=C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
Ethyl 4-pentenoate
CAS No.: 1968-40-7
Cat. No.: VC21198863
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl 4-pentenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 4-pentenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 4-pentenoate has been primarily detected in urine. Within the cell, ethyl 4-pentenoate is primarily located in the cytoplasm. Ethyl 4-pentenoate has a caramel, fruity, and green taste. |
|---|---|
| CAS No. | 1968-40-7 |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | ethyl pent-4-enoate |
| Standard InChI | InChI=1S/C7H12O2/c1-3-5-6-7(8)9-4-2/h3H,1,4-6H2,2H3 |
| Standard InChI Key | PTVSRINJXWDIKP-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC=C |
| Canonical SMILES | CCOC(=O)CCC=C |
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